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An In-depth Technical Guide to Second Harmonic Generation (SHG) Efficiency in DSTMS

For researchers, scientists, and professionals in drug development, understanding the
nonlinear optical (NLO) properties of advanced materials is crucial for applications in imaging,
sensing, and spectroscopy. The organic crystal 4-N,N-dimethylamino-4'-N'-methyl-stilbazolium
2,4,6-trimethylbenzenesulfonate (DSTMS) has emerged as a highly promising material due to
its exceptional second-order nonlinear optical activity. This guide provides a comprehensive
overview of the Second Harmonic Generation (SHG) efficiency in DSTMS, detailing its
fundamental optical properties, experimental methodologies, and comparative performance.

Core Optical Properties of DSTMS

DSTMS is an organic salt crystal known for its large nonlinear optical coefficients and favorable
properties for frequency conversion applications.[1] Its molecular structure, featuring a
positively charged stilbazolium chromophore and a negatively charged
trimethylbenzenesulfonate anion, is engineered to override the natural tendency for antiparallel
alignment, resulting in a noncentrosymmetric crystal structure essential for second-order
nonlinear effects like SHG.[1][2]

Linear Optical Properties

The linear optical characteristics of DSTMS, such as its refractive index and absorption profile,
are fundamental to its performance in nonlinear applications. The crystal exhibits significant
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birefringence and low absorption in key wavelength ranges, which are advantageous for
phase-matching.[1][2]

Property Value Wavelength / Conditions

Measured from 0.6 to 1.6

Principal Refractive Indices ni = 2.026 £ 0.006
Hm(2]

Measured from 0.6 to 1.6

um[2]

nz=1.627 + 0.004

Measured from 0.6 to 1.6
ns = 1.579 + 0.005

Hm[2]
o At 1.55 um (between n1 and
Birefringence (An) ~0.5
n2)[1][2]
Transparency Range 600 nm to 2000 nm [1][2]
) o In the telecommunication
Absorption Coefficient (a) <0.7cm™t

range (~1.55 um)[1][2]

Between 800 nm and 1600
nm[3]

<lcm™?

Nonlinear Optical (NLO) Properties

The NLO properties of DSTMS are among the highest reported for organic crystals, making it
exceptionally efficient for SHG and other parametric processes like terahertz (THz) wave
generation.[1][3] The dominant tensor element, di11, is a direct result of the preferential
alignment of the chromophores within the crystal lattice.[1]
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Property Value (pml/V) Wavelength /| Conditions
o At a fundamental wavelength
NLO Coefficient (d111) 214 £ 20
of 1.9 um[1][2]
o At a fundamental wavelength
NLO Coefficient (di22) 3214
of 1.9 pm[1]
o At a fundamental wavelength
NLO Coefficient (d212) 25+3
of 1.9 um([1]
Effective NLO Coefficient - For parametric oscillation from
>

(d_eff)

1to 2.2 um[1]

~230

For THz generation[3]

SHG Efficiency and Performance

DSTMS has demonstrated superior SHG efficiency compared to both other organic crystals

and standard inorganic materials like Beta Barium Borate (BBO).[4] Its performance is

particularly notable in the near-infrared (NIR) region.

Fundamental
Wavelength

Laser Fluence

Max SHG

L. Comparison
Efficiency

1200 - 1550 nm

0.88 £ 0.02 mJ/cm?

DAST (~12.1%),
~19.2% PNPA (~18.7%), BBO
(~3.1%)[4]

1450 nm ~0.22 mJ/cm? Efficiency saturates [4]
DAST (~2.3%), PNPA
2000 nm 0.66 + 0.02 mJ/cm? ~3.8% (~3.0%), BBO (~1.9%)
[4]
1064 nm Not specified ~2x that of KDP [5]
1064 nm Not specified ~0.7x that of urea [5]
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At higher laser fluences, the SHG efficiency in DSTMS can saturate, a phenomenon attributed
to the increased prevalence of multiphoton absorption.[4] For a fundamental wavelength of
1450 nm, this saturation effect becomes consistent at incident fluences as low as ~0.22
mJ/cmz.[4]

The Principle of Phase Matching

Efficient SHG requires the conservation of momentum, a condition known as phase matching.
[6][7] This means the wave vector of the generated second harmonic wave (kzw) must be twice
the wave vector of the fundamental wave (kw). When this condition (Ak = 0) is met, the
fundamental and second harmonic waves travel at the same velocity, allowing for constructive
interference and a continuous transfer of energy to the second harmonic wave along the length
of the crystal.[6][8][9]

Fundamental Wave ()

Second Harmonic Wave (2w)

Phase-Matching Condition
|

k(2w) = 2k(w)
Ak = k(2w) - 2k(w) =0

Click to download full resolution via product page

Diagram 1: The principle of phase matching for efficient SHG.

In birefringent crystals like DSTMS, the refractive index depends on the polarization and
propagation direction of light.[6] This property allows for phase matching to be achieved by

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b6288764?utm_src=pdf-body
https://opg.optica.org/ol/abstract.cfm?uri=ol-48-22-5855
https://opg.optica.org/ol/abstract.cfm?uri=ol-48-22-5855
https://www.youtube.com/watch?v=nSozJl92KoM
https://m.youtube.com/watch?v=5Rx2_GxlNvg
https://www.youtube.com/watch?v=nSozJl92KoM
https://www.youtube.com/watch?v=yyeHzR_3exo
https://m.youtube.com/watch?v=2hM9UmLT2Ng
https://www.benchchem.com/product/b6288764?utm_src=pdf-body-img
https://www.benchchem.com/product/b6288764?utm_src=pdf-body
https://www.youtube.com/watch?v=nSozJl92KoM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6288764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

carefully selecting the crystal orientation and the polarization of the incident laser beam.[10]

Experimental Protocol for SHG Measurement

Measuring the SHG efficiency of a DSTMS crystal involves a precise optical setup. The Maker-
fringe technique is a common method used to determine the nonlinear optical tensor elements.
[1][2] A generalized experimental workflow is described below.

Methodology

e Laser Source: A tunable pulsed laser, such as an Optical Parametric Amplifier (OPA),
provides the fundamental beam at the desired wavelength (e.g., in the 1200-2000 nm
range). The pulse duration is typically in the femtosecond or picosecond regime.

o Beam Preparation: The laser output is passed through a half-wave plate (A/2) to control the
polarization of the light incident on the crystal. A polarizing beam splitter can be used to
ensure pure linear polarization.

e Focusing: A lens (L1) focuses the fundamental beam onto the DSTMS crystal. The focusing
conditions must be carefully controlled to manage the laser fluence and avoid optical
damage.[4]

e Crystal Mounting: The DSTMS crystal is mounted on a rotation stage. This allows for precise
angular adjustment to achieve the optimal phase-matching angle for a given wavelength.[11]

o SHG Generation: As the fundamental beam passes through the crystal, a second harmonic
wave is generated at half the wavelength (e.g., 600-1000 nm).

o Beam Collection and Filtering: A second lens (L2) collimates the output beams. A dichroic
mirror and a band-pass filter are used to separate the generated second harmonic signal
from the residual fundamental beam.

o Detection: The intensity of the isolated SHG signal is measured using a photodiode or a
power meter.

o Data Acquisition: The SHG power is recorded as a function of input power, wavelength, or
crystal orientation angle to determine the conversion efficiency and nonlinear coefficients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6288764#second-harmonic-generation-shg-
efficiency-in-dstms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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